3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine

• IUPAC Name: 3-[[1-[(1-propan-2-ylimidazol-2-yl)methyl]piperidin-3-yl]oxymethyl]pyridine
• InChI: InChI=1S/C18H26N4O/c1-15(2)22-10-8-20-18(22)13-21-9-4-6-17(12-21)23-14-16-5-3-7-19-11-16/h3,5,7-8,10-11,15,17H,4,6,9,12-14H2,1-2H3
• InChI Key: IGTCJJJYNGVYBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN=C1CN2CCCC(C2)OCC3=CN=CC=C3
• Molecular Formula: C18H26N4O
• Molecular Weight: 314.4 g/mol

Description

3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine is a chemical compound used in scientific research for its unique properties. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine involves its binding to G protein-coupled receptors. This binding leads to the activation of intracellular signaling pathways, which ultimately result in various physiological effects. The exact mechanism of action of this compound is still being studied, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to modulate the activity of various G protein-coupled receptors, leading to changes in intracellular signaling pathways. Additionally, this compound has been shown to have potential applications in the treatment of various diseases, including neurological disorders and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine in lab experiments is its specificity for G protein-coupled receptors. This compound has been shown to have high affinity and selectivity for certain receptors, making it a useful tool for studying these receptors. However, one of the limitations of using this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine. One potential direction is the development of new compounds based on the structure of this compound, with improved specificity and efficacy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, the potential use of this compound in the treatment of various diseases should be further explored, with a focus on its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine involves a multi-step process. The first step involves the reaction of 1-isopropyl-1H-imidazole with 3-bromomethylpyridine to form the intermediate compound, 1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-pyridinemethanol. The intermediate compound is then reacted with 3-piperidinemethanol and trifluoroacetic anhydride to form the final product, this compound.

Scientific Research Applications

3-[({1-[(1-isopropyl-1H-imidazol-2-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine has been extensively studied for its potential applications in various fields of scientific research. This compound has been used as a ligand for G protein-coupled receptors, which are involved in various physiological processes such as neurotransmission, hormone secretion, and immune response. Additionally, this compound has been studied for its potential use as a tool compound in drug discovery and development.